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Compound of Interest

Compound Name: 4-Bromo-3-nitrobenzaldehyde
CAS No.: 163596-75-6
Cat. No.: B060800
. J

A Resource for Researchers, Scientists, and Drug Development Professionals

This guide serves as a comprehensive technical resource for 4-Bromo-3-nitrobenzaldehyde,
a pivotal chemical intermediate. Recognizing the criticality of reagent quality in research and
development, this document provides an in-depth analysis of sourcing, quality control, and
application of this compound, ensuring scientific integrity and reproducibility.

Introduction: The Synthetic Utility of 4-Bromo-3-
nitrobenzaldehyde

4-Bromo-3-nitrobenzaldehyde (CAS No. 163596-75-6) is a highly functionalized aromatic
aldehyde.[1] Its structure, featuring an aldehyde, a nitro group, and a bromine atom, offers
multiple reaction sites for synthetic chemists. This trifunctional nature makes it a valuable
building block in the synthesis of complex organic molecules, particularly in the pharmaceutical
and fine chemical industries. The aldehyde group serves as a key functional handle for forming
new carbon-carbon and carbon-nitrogen bonds, while the bromo and nitro substituents can be
manipulated through various cross-coupling and reduction reactions, respectively.

Molecular Structure:

Caption: Chemical structure of 4-Bromo-3-nitrobenzaldehyde.
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Sourcing and Procurement of High-Purity Material

The quality of starting materials is a cornerstone of successful research. For 4-Bromo-3-
nitrobenzaldehyde, a purity of at least 97% is often required for synthetic applications to
minimize side reactions and purification challenges. Several reputable suppliers offer this

compound.
. . e Additional
Supplier Purity Specification CAS Number .
Information
A leading global
supplier with
Sigma-Aldrich (Merck) 97% 163596-75-6 extensive

documentation and

support.

Offers various purities
and quantities for
BLD Pharm 97% (or higher) 3011-34-5 research and

development needs.

[2]

Provides detailed

product specifications,

Lab Pro Inc. Min. 98.0% (GC) 163596-75-6 _ _ _
including physical
properties.[3]
Specializes in

S reagents for chemical

AK Scientific, Inc. 97% (GC) 5551-12-2

research and provides
safety data.[4]

Expert Insight: When selecting a supplier, it is crucial to request and scrutinize the Certificate of
Analysis (CoA) for the specific lot you intend to purchase. This document provides critical data
on purity and the analytical methods used for its determination.

Quality Control: Ensuring Reagent Integrity
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While suppliers provide purity information, independent verification is a hallmark of rigorous
scientific practice. The following analytical techniques are essential for confirming the identity
and purity of 4-Bromo-3-nitrobenzaldehyde.

o Appearance: The compound should be a solid, typically a very pale yellow to yellow or brown
crystalline powder.[3][5]

e Melting Point: A sharp melting point range is indicative of high purity. The literature value is
approximately 104-108 °C.

e Spectroscopic Analysis:

o 'H NMR (Proton Nuclear Magnetic Resonance): Confirms the chemical structure by
showing the characteristic peaks for the aldehyde proton, and the aromatic protons, with
their specific chemical shifts and coupling constants.

o FTIR (Fourier-Transform Infrared Spectroscopy): Identifies the key functional groups, such
as the carbonyl (C=0) of the aldehyde, the nitro (NO2) group, and the carbon-bromine (C-
Br) bond.

o Chromatographic Purity:

o GC (Gas Chromatography): An effective method for assessing the purity of volatile and
thermally stable compounds.

o HPLC (High-Performance Liquid Chromatography): A versatile technique for purity
determination and impurity profiling.

Experimental Protocol: Purity Verification by GC

Sample Preparation GC Analysis Data Analysis
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Caption: A generalized workflow for purity determination by Gas Chromatography.

Synthetic Applications and Reaction Pathways

The strategic placement of the functional groups in 4-Bromo-3-nitrobenzaldehyde allows for a
variety of synthetic transformations. This makes it a valuable intermediate in the synthesis of
pharmaceuticals and other fine chemicals.[6][7]

o Cross-Coupling Reactions: The bromine atom is susceptible to various palladium-catalyzed
cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the introduction of
diverse substituents at the 4-position.

» Nucleophilic Aromatic Substitution: The electron-withdrawing nitro group activates the
aromatic ring, facilitating nucleophilic substitution of the bromine atom under certain
conditions.

e Reduction of the Nitro Group: The nitro group can be selectively reduced to an amine, which
can then undergo a wide range of further functionalization, such as acylation, alkylation, or
diazotization.

o Aldehyde Chemistry: The aldehyde group can participate in numerous reactions, including
Wittig reactions, reductive aminations, and condensations, to build more complex molecular
scaffolds.
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Caption: Potential synthetic transformations of 4-Bromo-3-nitrobenzaldehyde.

Safety, Handling, and Storage

Proper handling and storage of 4-Bromo-3-nitrobenzaldehyde are essential for laboratory
safety.

o Hazard Identification: This compound may be harmful if swallowed, cause skin irritation, and
cause serious eye irritation.[4][8] It may also cause respiratory irritation.[4][8]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, chemical-resistant gloves, and a lab coat.

o Handling: Use in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of dust.[8] Avoid contact with skin and eyes.[8]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9] Keep
away from strong oxidizing agents, strong bases, and strong acids.[9]

Trustworthiness and Self-Validation: The information presented in this guide is grounded in
established scientific principles and data from reputable suppliers. However, it is imperative that
researchers consult the most current Safety Data Sheet (SDS) for the specific product they are
using and conduct their own risk assessment prior to handling and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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